Cas no 1354014-91-7 ((R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354014-91-7
• MF: C₁₅H₂₇N₃O₃
• MW: 297.39318394661
• CID: 2155292
• Update Time: 2025-06-30

(R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-[(2-amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• (R)-tert-Butyl 3-(2-amino-N-cyclopropylacetamido)piperidine-1-carboxylate
• AM96458
• (R)-3-[(2-Aminoacetyl)cyclopropylamino]piperidine-1-carboxylic acid tert-butyl ester
• (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H27N3O3/c1-15(2,3)21-14(20)17-8-4-5-12(10-17)18(11-6-7-11)13(19)9-16/h11-12H,4-10,16H2,1-3H3/t12-/m1/s1
• InChI Key： DHLMLLZDPSNBHT-GFCCVEGCSA-N
• SMILES： O=C(CN)N([C@H]1CN(C(=O)OC(C)(C)C)CCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 402
• Topological Polar Surface Area: 75.9

Additional information on (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

Compound Introduction: (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354014-91-7)

(R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester, identified by its Chemical Abstracts Service (CAS) number 1354014-91-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic structure that is widely recognized for its biological activity and role in drug development. The presence of multiple functional groups, including an amide linkage and a chiral center, makes this molecule of particular interest for its potential pharmacological properties.

The molecular structure of (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester consists of a piperidine ring substituted with a tert-butyl ester group at the 1-position, an amine group at the 3-position connected to a 2-amino-acetyl moiety, and another amino group extending from the cyclopropyl ring. This complex arrangement of functional groups contributes to the compound's unique chemical and biological characteristics, making it a valuable scaffold for further derivatization and exploration in drug discovery.

In recent years, there has been growing interest in piperidine derivatives due to their demonstrated efficacy in various therapeutic areas. The chiral nature of this compound, specifically the (R) configuration at the stereocenter, is crucial as it can significantly influence the pharmacokinetic and pharmacodynamic properties of any derivative compounds derived from it. The tert-butyl ester group not only provides stability to the molecule but also serves as a handle for further chemical modifications, enabling researchers to explore its potential as a lead compound or intermediate in synthetic pathways.

One of the most compelling aspects of (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is its potential application in the development of novel therapeutic agents. Piperidine derivatives have been extensively studied for their role in modulating biological targets such as kinases, GPCRs (G-protein coupled receptors), and ion channels. The specific arrangement of functional groups in this compound suggests that it may interact with these targets in unique ways, potentially leading to the discovery of new drugs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have enhanced our ability to predict the biological activity of complex molecules like (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester. By leveraging these tools, researchers can simulate interactions between this compound and various biological targets, providing insights into its mechanism of action and potential therapeutic applications. These computational studies often complement experimental efforts, allowing for more efficient screening and optimization of lead compounds.

The synthesis of (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution are often employed to achieve the desired (R) configuration. The development of efficient synthetic routes is crucial for scaling up production and making this compound accessible for further research and development.

As interest in targeted therapies continues to grow, compounds like (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester are becoming increasingly important. Their ability to modulate specific biological pathways makes them attractive candidates for treating a wide range of diseases, including cancer, inflammatory disorders, and neurological conditions. The versatility of piperidine derivatives allows them to be incorporated into diverse drug molecules, offering opportunities for innovation across multiple therapeutic areas.

The role of intermediates like (R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester cannot be overstated in the pharmaceutical industry. They serve as building blocks for more complex molecules, enabling researchers to explore new chemical spaces and develop drugs with tailored properties. As our understanding of biology and chemistry evolves, so too does our ability to design and synthesize novel compounds with precise biological activity.

In conclusion,(R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354014-91-7) is a promising compound with significant potential in pharmaceutical research. Its unique structure, chiral configuration, and functional groups make it an attractive candidate for further exploration as a lead compound or intermediate in drug development. With ongoing advancements in synthetic chemistry and computational biology, this molecule is poised to play a key role in the discovery of new therapeutic agents that address unmet medical needs.